Cas no 2411638-85-0 (2-bromo-2-cyclobutyl-acetic acid)

• Product Name: 2-bromo-2-cyclobutyl-acetic acid
• CAS No: 2411638-85-0
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• MDL: MFCD32263273
• CID: 5271822
• PubChem ID: 145944645
• Update Time: 2026-03-09

2-bromo-2-cyclobutyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, α-bromo-
• Bromo-cyclobutyl-acetic acid
• 2-bromo-2-cyclobutyl-acetic acid
• D79277
• 2-bromo-2-cyclobutyl-aceticacid
• 2-Bromo-2-cyclobutylacetic acid
• PS-18325
• 2411638-85-0

• MDL： MFCD32263273
• Inchi： 1S/C6H9BrO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3H2,(H,8,9)
• InChI Key： PATJTNIFBSIMHJ-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(Br)C(=O)O

Computed Properties

• Exact Mass: 191.97859g/mol
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-bromo-2-cyclobutyl-acetic acid

2-Bromo-2-Cyclobutyl-Acetic Acid: A Comprehensive Overview

The compound 2-bromo-2-cyclobutyl-acetic acid (CAS No. 2411638-85-0) is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, characterized by its bromine atom and cyclobutyl group attached to the central acetic acid moiety, has garnered attention due to its unique structural features and versatile applications. Recent studies have highlighted its role in organic synthesis, drug discovery, and material science, making it a subject of intense research interest.

Structure and Synthesis: The structure of 2-bromo-2-cyclobutyl-acetic acid is defined by a cyclobutane ring fused to an acetic acid group, with a bromine atom at the 2-position. This arrangement imparts the molecule with both rigidity and reactivity, making it amenable to various synthetic transformations. Researchers have developed efficient methods for synthesizing this compound, often employing bromination reactions or cycloaddition processes. These methods not only ensure high yields but also pave the way for further functionalization of the molecule.

Applications in Organic Synthesis: One of the most notable applications of 2-bromo-2-cyclobutyl-acetic acid lies in its use as an intermediate in organic synthesis. Its bromine atom serves as an excellent leaving group, enabling substitution reactions that can lead to a wide array of derivatives. Recent studies have demonstrated its utility in constructing complex ring systems and bioactive molecules, underscoring its importance in modern synthetic chemistry.

Biological Activity: The biological activity of 2-bromo-2-cyclobutyl-acetic acid has been a focal point of recent research. Preliminary assays have indicated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Moreover, its cyclobutane ring contributes to its stability and bioavailability, which are critical factors in pharmaceutical applications.

Role in Material Science: Beyond biology, 2-bromo-2-cyclobutyl-acetic acid has found applications in material science. Its ability to form stable covalent bonds makes it a valuable component in the synthesis of advanced materials such as polymers and nanoparticles. Recent advancements have explored its use in creating stimuli-responsive materials, which can adapt to environmental changes—a property highly sought after in nanotechnology.

Future Directions: As research on 2-bromo-2-cyclobutyl-acetic acid continues to evolve, new opportunities are emerging. Scientists are increasingly focusing on optimizing its synthesis pathways to enhance scalability and reduce costs. Additionally, investigations into its catalytic properties are opening avenues for its use in green chemistry and sustainable processes.

In conclusion, 2-bromo-2-cyclobutyl-acetic acid (CAS No. 2411638-85-0) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing both theoretical and applied chemistry.